3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-(4-methylpiperidin-1-yl)-7H-purine-2,6-dione
• InChI: InChI=1S/C12H17N5O2/c1-7-3-5-17(6-4-7)11-13-8-9(14-11)16(2)12(19)15-10(8)18/h7H,3-6H2,1-2H3,(H,13,14)(H,15,18,19)
• InChI Key: JRWPHXXAOJBANP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2)C(=O)NC(=O)N3C
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as MPD, is a purine derivative that has been extensively studied for its potential applications in scientific research. MPD is a potent antagonist of the adenosine A1 receptor and has been shown to have a wide range of effects on various physiological and biochemical processes.

Scientific Research Applications

Ionisation and Methylation Reactions of Purine-6,8-diones

Purine-6,8-diones, categorized based on their substitution patterns, exhibit distinct ionization and methylation behaviors. For instance, compounds with a 3-methyl substituent (similar to the compound ) tend to form anions primarily by proton loss from position 9. Their methylation typically occurs at position 9, unless steric hindrance from the 3-methyl group redirects the reaction. This characteristic reactivity provides insights into the potential modifications and derivatizations of such compounds for various scientific applications (Rahat, Bergmann, & Tamir, 1974).

Pharmacological Evaluation of Purine Derivatives

Purine derivatives, including those similar to "3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione," have been extensively studied for their potential receptor affinity and pharmacological properties. For example, a study on 8-aminoalkyl derivatives of purine-2,6-dione revealed compounds with promising psychotropic activities, particularly as ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors. Such compounds have shown anxiolytic and antidepressant properties in pharmacological evaluations, indicating the potential of purine derivatives in developing new therapeutic agents (Chłoń-Rzepa et al., 2013).

Molecular Interactions of Methylxanthines

The study of molecular interactions in methylxanthines, which share structural similarities with purine derivatives, provides valuable insights into the potential biological activities of compounds like "3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione." Investigations into the nuclear quadrupole resonance of methylxanthines have elucidated the role of intra- and intermolecular interactions, such as hydrogen bonds and π-π stacking, in determining the biological activity profiles of these compounds. Understanding these molecular interactions can guide the design and synthesis of purine derivatives with targeted pharmacological effects (Latosińska et al., 2014).